Furo[2,3-b]pyridine-2-carbonitrile

• CAS RN: 109274-95-5
• Molecular Formula: C8H4N2O
• Molecular Weight: 144.13 g/mol
• IUPAC Name: furo[2,3-b]pyridine-2-carbonitrile
• InChI: InChI=1S/C8H4N2O/c9-5-7-4-6-2-1-3-10-8(6)11-7/h1-4H
• InChI Key: YWLQESANSRHYOH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)OC(=C2)C#N
• synonyms: Furo[2,3-b]pyridine-2-carbonitrile (9CI)

Description

Furo[2,3-b]pyridine-2-carbonitrile is a heterocyclic compound with a fused pyridine and furan ring system. It has been found to possess various biological activities and has been extensively studied for its potential applications in medicinal chemistry.

Mechanism Of Action

The mechanism of action of furo[2,3-b]pyridine-2-carbonitrile is not fully understood, but it has been suggested that it may act through the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. It has also been found to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins.

Biochemical And Physiological Effects

Furo[2,3-b]pyridine-2-carbonitrile has been found to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the suppression of inflammation. It has also been found to have a cytotoxic effect on cancer cells, while having minimal toxicity on normal cells.

Advantages And Limitations For Lab Experiments

One of the main advantages of furo[2,3-b]pyridine-2-carbonitrile is its potential as a lead compound for the development of new drugs for the treatment of cancer and inflammatory diseases. However, its limitations include its low solubility in water, which may affect its bioavailability, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of furo[2,3-b]pyridine-2-carbonitrile. These include the development of new derivatives with improved solubility and bioavailability, the investigation of its potential as a therapeutic agent for other diseases, such as neurodegenerative diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of furo[2,3-b]pyridine-2-carbonitrile in combination with other drugs or therapies may also be explored to enhance its efficacy and reduce its toxicity.
In conclusion, furo[2,3-b]pyridine-2-carbonitrile is a promising compound with various biological activities and potential applications in medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and to develop new drugs based on its structure.

Synthesis Methods

Furo[2,3-b]pyridine-2-carbonitrile can be synthesized through various methods, including the reaction of 2-cyano-3-(furan-2-yl)acrylonitrile with 2-aminopyridine in the presence of a base, such as potassium carbonate or sodium hydride. Another method involves the reaction of 3-cyano-2-(furan-2-yl)acrylonitrile with 2-aminopyridine in the presence of a base.

Scientific Research Applications

Furo[2,3-b]pyridine-2-carbonitrile has been found to possess various biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. It has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of cancer and inflammatory diseases.